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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220

Disclaimer: Bomyl (dimethyl 3-hydroxyglutaconate dimethyl phosphate) is an
organophosphate insecticide that is considered highly toxic and is no longer registered for use
in many countries. The information provided herein is for historical and research reference
purposes only. Due to its hazardous nature and the availability of safer alternatives, the use of
Bomyl in current pest management research is not recommended. All handling and application
of this chemical should be conducted by trained professionals in a controlled environment with
strict adherence to safety protocols.

Introduction

Bomyl is a non-systemic insecticide and acaricide with contact and stomach action. It functions
as a cholinesterase inhibitor, disrupting the nervous system of target pests. Historically, it was
used to control a range of pests, particularly flies, in agricultural and public health settings.
These notes provide an overview of its historical application techniques for research purposes.

Data Presentation

The following tables summarize the known quantitative data for Bomyl. It is important to note
that comprehensive modern data sets for this compound are limited due to its discontinued
use.

Table 1: Physicochemical Properties of Bomyl
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Property Value

) 3-[(Dimethoxyphosphinyl)oxy]-2-pentenedioic
Chemical Name
acid dimethyl ester

CAS Number 122-10-1[1]
Molecular Formula CoH1508P[1]
Molecular Weight 282.18 g/mol [1][2]
Physical State Yellowish liquid[2]

- Practically insoluble in water, miscible with
Solubility
methanol, ethanol, acetone, and xylene[1]

Table 2: Toxicological Data for Bomyl

Parameter Species Value Reference
Acute Oral LD50 Rat 32 mg/kg[1] Schafer, 1972
Residual Toxicity to ) )
Apis mellifera 2 days|[3]
Honey Bees
Human Toxicity
5-50 mg/kg

(Probable Oral Lethal Human )
(Extremely Toxic)[2]
Dose)

Experimental Protocols

The following are generalized protocols for conducting field efficacy trials with Bomyl, based on
standard pesticide research methodologies. These protocols should be adapted based on
specific research objectives, target pests, and environmental conditions.

Protocol 3.1: Field Efficacy Trial for Residual Fly Control

» Objective: To evaluate the residual efficacy of a Bomyl formulation for the control of house
flies (Musca domestica) on a treated surface.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.drugfuture.com/chemdata/bomyl.html
https://www.drugfuture.com/chemdata/bomyl.html
https://www.drugfuture.com/chemdata/bomyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bomyl
https://pubchem.ncbi.nlm.nih.gov/compound/Bomyl
https://www.drugfuture.com/chemdata/bomyl.html
https://www.benchchem.com/product/b091220?utm_src=pdf-body
https://www.drugfuture.com/chemdata/bomyl.html
https://ucanr.edu/sites/default/files/2010-08/40411.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bomyl
https://www.benchchem.com/product/b091220?utm_src=pdf-body
https://www.benchchem.com/product/b091220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Materials:

o Bomyl formulation (e.g., Wettable Powder - WP)

[¢]

Hand-pump sprayer or similar application equipment

[¢]

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, respirator, eye
protection

o

Test surfaces (e.g., plywood boards, concrete blocks)

[e]

Caged house flies (laboratory-reared)

o

Stopwatch, thermometer, hygrometer
o Methodology:

o Preparation of Test Solution: Prepare the Bomyl spray solution according to the desired
concentration. For example, to achieve a specific application rate (e.g., mg of active
ingredient per square meter), calculate the required amount of Bomyl formulation to be
mixed with a known volume of water.

o Treatment Application:

» |n a well-ventilated area or outdoors, apply the Bomyl solution evenly to the test
surfaces.

= | eave a set of identical surfaces untreated to serve as a control.
= Allow the treated surfaces to dry completely.
o Fly Exposure:

» At specified time intervals post-treatment (e.qg., 1, 3, 7, 14, and 21 days), place cages
containing a known number of house flies (e.g., 25-50) onto the treated and untreated
surfaces.

» Expose the flies to the surfaces for a set duration (e.g., 30 minutes).
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o Mortality Assessment:

= After the exposure period, transfer the flies to clean cages with a food source.

» Assess fly mortality at various time points (e.g., 1, 6, 12, and 24 hours) post-exposure.
o Data Analysis:

» Calculate the percentage mortality for each treatment and time interval.

» Correct for control mortality using Abbott's formula if necessary.

» Analyze the data statistically to determine the residual efficacy of the Bomyl formulation
over time.

Protocol 3.2: Bait Efficacy Trial for Ant Control

o Objective: To determine the efficacy of a Bomyl-based bait for the control of a target ant
species in a field setting.

e Materials:
o Bomyl bait formulation (e.g., granular or gel bait)
o Bait stations
o Untreated bait matrix (for control)
o Flags or markers for locating bait stations
o Data collection sheets
e Methodology:
o Site Selection and Pre-treatment Assessment:

» |dentify an area with an active infestation of the target ant species.
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» Conduct a pre-treatment assessment to quantify ant activity (e.g., by counting ants
foraging at monitoring stations).

o Bait Application:
» Place a pre-determined amount of Bomyl bait into bait stations.
= Position the bait stations in areas of high ant activity.

» |n a separate but similar area, place bait stations with the untreated bait matrix to serve
as a control.

o Post-treatment Assessment:

= Atregular intervals (e.qg., daily for the first week, then weekly), monitor ant activity at the
monitoring stations in both the treated and control areas.

» Record the number of foraging ants.
o Data Analysis:

» Calculate the percentage reduction in ant activity in the treated plots compared to the
control plots over time.

» Statistically analyze the data to determine the effectiveness of the Bomyl bait.

Mandatory Visualization

Diagram 4.1: General Experimental Workflow for a Field Efficacy Trial
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Caption: Workflow for a typical pesticide field efficacy trial.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b091220?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagram 4.2: Mode of Action of Organophosphate Insecticides (e.g., Bomyl)
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Caption: Inhibition of acetylcholinesterase by organophosphates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Management Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091220#field-application-techniques-for-bomyl-in-
pest-management-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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